N-[5-(1H-benzimidazol-2-yl)-2-methylphenyl]-2-methylpropanamide

• IUPAC Name: N-[5-(1H-benzimidazol-2-yl)-2-methylphenyl]-2-methylpropanamide
• InChI: InChI=1S/C18H19N3O/c1-11(2)18(22)21-16-10-13(9-8-12(16)3)17-19-14-6-4-5-7-15(14)20-17/h4-11H,1-3H3,(H,19,20)(H,21,22)
• InChI Key: JEUJCGYEVBRGBG-UHFFFAOYSA-N
• Canonical SMILES: CC1=C(C=C(C=C1)C2=NC3=CC=CC=C3N2)NC(=O)C(C)C
• Molecular Formula: C18H19N3O
• Molecular Weight: 293.4 g/mol

Description

Benzimidazole is a type of organic compound that’s made up of a benzene ring fused to an imidazole ring. It’s a key part of many bioactive heterocyclic compounds and has a wide range of biological and clinical applications. Benzimidazole derivatives are structural isosters of naturally occurring nucleotides, which allows them to interact easily with the biopolymers of the living system.

Synthesis Analysis

The usual synthesis of benzimidazole involves the condensation of o-phenylenediamine with formic acid or the equivalent trimethyl orthoformate. Modifications in the position 2 and 5 of the molecule provide a number of active drugs.

Molecular Structure Analysis

Benzimidazole is a planar molecule. The benzimidazole core is planar in most of its derivatives.

Chemical Reactions Analysis

Benzimidazole derivatives have been synthesized and screened for various biological activities, including anticancer, hormone antagonist, antiviral, anti-HIV, anthelmintic, antiprotozoal, antimycobacterial, antihypertensive, anti-inflammatory, analgesic, anxiolytic, antiallergic, coagulant, anticoagulant, antioxidant as well as antidiabetic activities.

Physical And Chemical Properties Analysis

The physical and chemical properties of a specific benzimidazole derivative would depend on its exact structure. For example, the compound “n-[5-(1-Methyl-1H-benzimidazol-2-yl)pentyl]-2-nitroaniline” has a linear formula of C19H22N4O2.

Mechanism of Action

The mechanism of action of benzimidazole derivatives can vary widely depending on the specific compound and its biological target. For example, some benzimidazole derivatives are used as allosteric activators of human glucokinase.

Safety and Hazards

The safety and hazards associated with a specific benzimidazole derivative would depend on its exact structure and its biological activity. For example, the compound “n-[5-(1-Methyl-1H-benzimidazol-2-yl)pentyl]-2-nitroaniline” is sold “as-is” without any warranty of fitness for a particular purpose.